Cas no 2138561-53-0 (3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138561-53-0
• MF: C₁₆H₃₃NO
• MW: 255.439325094223
• CID: 6257152
• PubChem ID: 165490793
• Update Time: 2025-07-14

3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
• EN300-1160912
• 2138561-53-0
• 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C16H33NO/c1-6-9-17(11-12(2)3)16-10-14(18)7-8-15(16)13(4)5/h12-16,18H,6-11H2,1-5H3
• InChI Key： HRRLSZRJIHRVEB-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N(CCC)CC(C)C

Computed Properties

• Exact Mass: 255.256214676g/mol
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138561-53-0 and Product Name: 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

The compound CAS No. 2138561-53-0 and the product name 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol represent a significant advancement in the field of chemically modified pharmaceutical intermediates. This compound, characterized by its complex cyclohexane backbone and multiple functional groups, has garnered attention for its potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of (2-methylpropyl)amino and (propan-2-yl) substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel intermediates that can enhance the efficacy and selectivity of therapeutic agents. The compound in question, with its intricate molecular architecture, offers a promising platform for synthesizing next-generation drugs. Specifically, the 3-(2-methylpropyl)(propyl)amino moiety introduces a high degree of steric hindrance, which can be leveraged to optimize binding interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of this compound is its potential role in modulating central nervous system (CNS) activity. The cyclohexane ring, combined with the 4-(propan-2-yl) substitution, creates a scaffold that mimics natural neuroactive compounds. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to those of known CNS-active agents, including anxiolytic and antidepressant effects. These findings are particularly intriguing given the ongoing efforts to develop safer and more effective treatments for neurological disorders.

The synthesis of 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as asymmetric catalysis and chiral resolution have enabled researchers to control the stereochemical outcome of reactions involving this intermediate, ensuring that the final product possesses the desired properties for pharmaceutical applications.

Recent research has also highlighted the potential of this compound as a building block for more complex molecules. By incorporating additional functional groups or exploring different substitution patterns, chemists can generate a diverse library of derivatives with tailored biological activities. This approach aligns well with current trends in drug discovery, where fragment-based design and library screening are becoming increasingly prevalent. The versatility of 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol makes it an attractive candidate for such endeavors.

The pharmacokinetic properties of this compound are another area of interest. Studies have indicated that modifications to the cyclohexane ring can significantly influence metabolic stability and bioavailability. By optimizing these parameters, researchers can enhance the therapeutic index of derivatives derived from this intermediate. This is particularly important for drugs intended for oral administration or those requiring prolonged circulation times.

Furthermore, the environmental impact of synthesizing and utilizing this compound has been carefully considered. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been integrated into the production process, ensuring that environmental regulations are met while maintaining high standards of quality control.

In conclusion, 3-[(2-Methylpropyl)(propyl)amino]-4-(propan-2-yl)cyclohexan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts aimed at treating neurological disorders and other diseases. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.